molecular formula C6H6NO3S- B1229798 4-Aminobenzenesulfonate

4-Aminobenzenesulfonate

Cat. No.: B1229798
M. Wt: 172.18 g/mol
InChI Key: HVBSAKJJOYLTQU-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
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Description

4-aminobenzenesulfonate is an aminobenzenesulfonate that is the conjugate base of 4-aminobenzenesulfonic acid. It has a role as a xenobiotic metabolite. It is a conjugate base of a 4-aminobenzenesulfonic acid.

Scientific Research Applications

Biodegradation in Wastewater Treatment

4-Aminobenzenesulfonate (4-ABS) is a key intermediate in the degradation of some sulfonated azo dyes. Research shows that specific bacterial strains, like Pannonibacter sp. W1, can degrade 4-ABS, using it as a carbon, nitrogen, and sulfur source. This process is vital for treating wastewater containing 4-ABS from industries like dye and pharmaceuticals, as demonstrated by Wang et al. (2009) and Zhang et al. (2011) (Wang et al., 2009), (Zhang et al., 2011).

Biodegradation with Encapsulated Cells

Singh et al. (2006) explored the use of alginate-encapsulated cells of Agrobacterium sp. for 4-ABS degradation, finding effective degradation rates and reusability of the cells (Singh et al., 2006).

Mineralization and Co-Culture Studies

Studies on the mineralization of 4-ABS by bacterial co-cultures, such as a combination of Agrobacterium sp. and a bacterial consortium, revealed that complete mineralization of 4-ABS is achievable, as discussed by Singh et al. (2011) (Singh et al., 2011).

Molecular Interactions and Characterization

The study by Li et al. (2007) on Triethylammonium this compound highlights its molecular interactions, particularly hydrogen bonds, which are essential for understanding its chemical behavior (Li et al., 2007).

Genetic Insights in Degradation Pathways

Gan et al. (2011) identified key genes involved in the 4-ABS degradation pathway of Hydrogenophaga sp., offering insights into the genetic mechanisms behind biodegradation (Gan et al., 2011).

Application in Textile Wastewater Treatment

A study on the biodegradation of 4-ABS by bacterial co-culture isolated from a textile wastewater treatment plant by Gan et al. (2011) underlines the potential application of these bacteria in industrial wastewater management (Gan et al., 2011).

Antimicrobial Properties in Cotton Fabrics

Research by Son et al. (2006) demonstrated the use of this compound in imparting durable antimicrobial properties to cotton fabrics, suggesting its application in textile engineering (Son et al., 2006).

Properties

IUPAC Name

4-aminobenzenesulfonate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H7NO3S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H,7H2,(H,8,9,10)/p-1
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HVBSAKJJOYLTQU-UHFFFAOYSA-M
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1N)S(=O)(=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H6NO3S-
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

172.18 g/mol
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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